Cas no 1804707-73-0 (2-Cyano-4-(difluoromethyl)-5-methoxypyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-5-methoxypyridine
• CAS No: 1804707-73-0
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4847129
• Update Time: 2025-06-08

2-Cyano-4-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H6F2N2O/c1-13-7-4-12-5(3-11)2-6(7)8(9)10/h2,4,8H,1H3
• InChI Key： JIAHWKMHBZBMDF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=CC=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-4-(difluoromethyl)-5-methoxypyridine

Introduction to 2-Cyano-4-(difluoromethyl)-5-methoxypyridine (CAS No. 1804707-73-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Cyano-4-(difluoromethyl)-5-methoxypyridine, identified by its CAS number 1804707-73-0, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural features and potential biological activities. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their broad spectrum of pharmacological properties. The presence of a cyano group, a difluoromethyl substituent, and a methoxy group in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and synthetic applications.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of small-molecule compounds. In recent years, the incorporation of fluorine atoms into drug candidates has been extensively studied, with difluoromethyl groups demonstrating remarkable efficacy in improving the pharmacological properties of various therapeutic agents. The electron-withdrawing nature of the difluoromethyl moiety can also influence the reactivity and selectivity of the compound, making it an attractive feature for designing novel bioactive molecules.

Furthermore, the cyano group in 2-Cyano-4-(difluoromethyl)-5-methoxypyridine contributes to the compound's ability to engage with biological targets through hydrogen bonding or coordinate interactions. This functional group is commonly found in biologically active compounds and has been implicated in various pharmacological mechanisms. The combination of these structural elements—cyano, difluoromethyl, and methoxy—creates a molecular architecture that is both synthetically accessible and biologically relevant.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 2-Cyano-4-(difluoromethyl)-5-methoxypyridine as a lead compound for developing novel therapeutics. Its pyridine core is a privileged scaffold in medicinal chemistry, frequently appearing in approved drugs and clinical candidates. The methoxy group further enhances its solubility and bioavailability, which are critical factors in drug development. Researchers have leveraged these properties to explore its utility in targeting various disease pathways, including inflammation, cancer, and neurodegenerative disorders.

In the realm of cancer research, pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The structural features of 2-Cyano-4-(difluoromethyl)-5-methoxypyridine make it a compelling candidate for designing molecules that can selectively modulate these targets. For instance, studies have demonstrated that pyridine-based compounds can interfere with signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in cancer cells. The presence of the cyano group allows for fine-tuning of binding interactions with protein targets, while the difluoromethyl group enhances metabolic stability—a crucial factor for long-term therapeutic efficacy.

Neurodegenerative diseases represent another area where 2-Cyano-4-(difluoromethyl)-5-methoxypyridine has shown promise. Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by aberrant protein aggregation and oxidative stress, leading to neuronal dysfunction. Pyridine derivatives have been explored as potential chelators or modulators of metal ions involved in these pathologies. The electron-withdrawing effects of the cyano group can facilitate metal coordination, while the methoxy group can influence solubility and membrane permeability. Preliminary studies suggest that analogs of this compound may exhibit neuroprotective effects by interfering with pathological protein misfolding or reducing oxidative damage.

The synthesis of 2-Cyano-4-(difluoromethyl)-5-methoxypyridine presents an interesting challenge due to its complex functionalization requirements. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. For example, transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyridine core, while palladium-catalyzed fluorination techniques allow for precise introduction of the difluoromethyl group. These advances have not only improved yields but also reduced costs associated with producing this compound on an industrial scale.

The pharmaceutical industry has also recognized the potential of 2-Cyano-4-(difluoromethyl)-5-methoxypyridine as a building block for more complex drug candidates. By leveraging its structural diversity, chemists can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) campaigns have been employed to identify novel analogs with enhanced potency or selectivity against specific targets. Such approaches are complemented by computational modeling techniques that predict binding affinities and optimize molecular properties before experimental validation.

The growing interest in fluorinated compounds stems from their ability to modulate physicochemical properties such as lipophilicity, polar surface area (PSA), and ionization state. These factors collectively influence drug absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). The strategic placement of fluorine atoms can thus enhance drug-like characteristics significantly. In particular, difluoromethyl groups are known to improve metabolic stability by resisting degradation by cytochrome P450 enzymes—a common limitation for many small-molecule drugs.

Future directions in the study of 2-Cyano-4-(difluoromethyl)-5-methoxypyridine may include exploring its role in antibiotic development or antiviral therapies. The structural motifs present in this compound could be adapted to target bacterial enzymes or viral proteases responsible for pathogenicity. Additionally, fluorinated pyridines are emerging as key components in next-generation antiviral agents due to their ability to interfere with viral replication cycles without harming host cells.

In conclusion, 2-Cyano-4-(difluoromethyl)-5-methoxypyridine (CAS No., 1804707-73-0) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with significant therapeutic potential across multiple disease areas including oncology, neurology,, infectious diseases,and others where unmet medical needs persist . Its unique combinationof functional groups, coupledwith recent advances insyntheticand computational chemistry, positions it as amajor playerin futuredrug discoveryefforts . As researchcontinuesto unfold ,this compoundis poisedto make substantialcontributions towardsa healthier tomorrow .